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Anomalous fading, a quantum mechanical tunneling phenomenon, is a significant challenge in
luminescence dating, particularly when using feldspars. This phenomenon leads to an
underestimation of the true age of a sample if not properly corrected. Over the years, several
methods have been developed to either correct for this signal loss or to circumvent it by
isolating more stable luminescence signals. This guide provides an objective comparison of the
most prominent anomalous fading correction methods, supported by experimental data and
detailed protocols to aid researchers in selecting the most appropriate technique for their
applications.

Overview of Anomalous Fading Correction Methods

The primary approaches to address anomalous fading can be broadly categorized into two
groups: correction models that mathematically adjust the measured luminescence signal to
account for fading, and experimental protocols designed to measure a luminescence signal
that is inherently less susceptible to fading.

The most widely used correction models are:
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e Huntley and Lamothe (2001): This model is based on the observation that the luminescence
intensity decreases linearly with the logarithm of time since irradiation. It is a relatively
straightforward correction to implement but is generally considered most applicable to
younger samples where the dose response is in the linear region.[1][2][3]

o Kars et al. (2008): This approach is an implementation of the theoretical framework
developed by Huntley (2006). It provides a more physically robust model of the fading
process, considering the distribution of electron-hole distances and the density of
recombination centers.[4] This method is considered more reliable for older samples where
the dose response is non-linear.[2]

The primary fading circumvention method involves the use of Post-Infrared Infrared Stimulated
Luminescence (pIRIR) protocols. These techniques aim to isolate a more stable, less fade-
prone component of the IRSL signal by preceding the main measurement with a lower
temperature IR stimulation to remove the fading-susceptible signal. Various pIRIR protocols
exist, with differing preheat and stimulation temperatures.[5][6][7]

Quantitative Performance Comparison

The efficacy of different anomalous fading correction methods has been evaluated in numerous
studies. The following tables summarize key performance indicators from comparative
investigations.

Table 1: Qualitative Comparison of Correction Models from Himalayan Lacustrine Sediment
Study[8]

Correction Method Authors Performance Evaluation
HL Huntley and Lamothe (2001) Insufficiently corrective

LM Lamothe et al. (2003) Insufficiently corrective

HK Kars et al. (2008) Works well

Table 2: Fading Rates (g-values) for Different pIRIR Protocols[5][7]

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://cdnsciencepub.com/doi/10.1139/e01-013
https://www.researchgate.net/publication/325670233_Ubiquity_of_anomalous_fading_in_K-feldspars_and_the_measurement_and_correction_for_it_in_optical_dating
https://www.researchgate.net/publication/237168945_Ubiquity_of_anomalous_fading_in_K-feldspars_and_correction_for_it_in_optical_dating
https://r-luminescence.org/tutorials/about-fading-corrections-with-luminescence/
https://www.researchgate.net/publication/325670233_Ubiquity_of_anomalous_fading_in_K-feldspars_and_the_measurement_and_correction_for_it_in_optical_dating
https://pmc.ncbi.nlm.nih.gov/articles/PMC7189667/
https://www.geochronometria.com/Review-and-assessment-of-the-potential-of-post-IR-IRSL-dating-methods-to-circumvent,184459,0,2.html
https://www.researchgate.net/publication/263284974_Review_and_assessment_of_the_potential_of_post-IR_IRSL_dating_methods_to_circumvent_the_problem_of_anomalous_fading_in_feldspar_luminescence
https://www.bhu.ac.in/research_pub/jsr/Volumes/JSR_67_04_2023/2.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC7189667/
https://www.researchgate.net/publication/263284974_Review_and_assessment_of_the_potential_of_post-IR_IRSL_dating_methods_to_circumvent_the_problem_of_anomalous_fading_in_feldspar_luminescence
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12085585?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

Preheat First IRSL Second IRSL Mean Fading
Protocol Temperature Temperature Temperature Rate (g-value,
(°C) (°C) (°C) %lIdecade)
Standard IRSL 250 50 - 3.23+£0.13
Significantly
pIRIR (50, 180) 200 50 180
reduced
pIRIR (50, 225) 250 50 225 1.62 +0.06
pIRIR (50, 290) 320 50 290 1.0-15
50, 100, 150,
MET-pIRIR (250) 320 250 Close to zero
200
50, 100, 150,
MET-pIRIR (300) 320 300 Close to zero
200, 250

Experimental Protocols

Detailed and consistent experimental protocols are crucial for obtaining reliable and
reproducible results. The following sections outline the key steps for the discussed anomalous
fading correction methods.

Huntley and Lamothe (2001) Fading Correction Protocol

This method involves measuring the fading rate (g-value) and using it to correct the age. The
protocol is typically integrated with a Single-Aliquot Regenerative-dose (SAR) procedure.

Experimental Workflow:
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Workflow for the Huntley and Lamothe (2001) fading correction method.

Protocol Steps:

o Sample Preparation: Prepare multiple aliquots of the sample for luminescence
measurement.

e Dose Administration: Irradiate the aliquots with a known laboratory dose.
o Preheating: Preheat the aliquots to remove any unstable signal components.

o Storage: Store the aliquots at a constant temperature for different, precisely recorded
durations.

e IRSL Measurement: Measure the Infrared Stimulated Luminescence (IRSL) signal from each
aliquot after its respective storage time.

o Normalization: Correct for any sensitivity changes during the measurement process by
normalizing the IRSL signal with a test dose response.

e G-value Calculation: Plot the normalized IRSL intensity against the logarithm of the time
elapsed since irradiation. The slope of the linear fit to this data is used to calculate the fading
rate, or g-value (% per decade).
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e Age Correction: The uncorrected age, determined using a standard SAR protocol, is then
adjusted using the calculated g-value and the formula provided by Huntley and Lamothe

(2001).[1][3]

Kars et al. (2008) Fading Correction Protocol

This method also relies on laboratory measurements of fading but uses a more complex model

to extrapolate the fading over geological timescales.

Logical Relationship of the Model:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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